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Compound of Interest

Compound Name: C.I. Acid orange 33

Cat. No.: B3029409 Get Quote

In-Depth Technical Guide to C.I. Acid Orange 33
For Researchers, Scientists, and Drug Development Professionals

Abstract
C.I. Acid Orange 33, a prominent member of the double azo class of dyes, is a synthetic

colorant with significant applications in various industrial sectors, primarily in the dyeing of

proteinaceous fibers such as wool and silk. This document provides a comprehensive technical

overview of its chemical structure, physicochemical properties, synthesis, and analytical

methodologies. Particular emphasis is placed on its adsorptive removal from aqueous

solutions, a subject of environmental relevance. Safety and toxicological data are also

summarized. This guide is intended to serve as a detailed resource for professionals engaged

in research and development involving this compound.

Chemical Structure and Identification
C.I. Acid Orange 33 is chemically known as disodium 7-hydroxy-8-[[4-[1-[4-[(4-

hydroxyphenyl)azo]phenyl]cyclohexyl]phenyl]azo]naphthalene-1,3-disulfonate. It is a disazo

dye, characterized by the presence of two azo (-N=N-) groups, which are responsible for its

orange color.

Table 1: Chemical Identification of C.I. Acid Orange 33
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Identifier Value

C.I. Name Acid Orange 33

C.I. Number 24780

CAS Number 6507-77-3[1][2][3][4]

Molecular Formula C₃₄H₂₈N₄Na₂O₈S₂[1][2][3]

Molecular Weight 730.72 g/mol [1][2][3]

Synonyms
Weak Acid Orange 2R, Weak Acid Orange GS,

Acid Brilliant Orange P-2R, Acid Orange GS[1]

Chemical Class Double azo dye[1]

Physicochemical Properties
C.I. Acid Orange 33 is a golden orange powder.[4] It is soluble in water, forming a golden

orange solution, and also exhibits solubility in ethanol.[4] The color of its aqueous solution is

pH-sensitive, turning orange upon the addition of concentrated hydrochloric acid and brownish-

yellow with the addition of concentrated sodium hydroxide.[4] In concentrated sulfuric acid, it

appears orange, a color that is retained upon dilution.[4]

Table 2: Physicochemical Properties of C.I. Acid Orange 33

Property Value

Physical State Golden orange powder[4]

Solubility in Water Soluble (golden orange solution)[4]

Solubility in Ethanol Soluble[4]

Melting Point Data not available

Boiling Point Data not available

UV-Vis Absorption Maximum (λmax) Data not available
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Synthesis
The synthesis of C.I. Acid Orange 33 involves a multi-step process. The general methodology

includes the double nitriding of 1,1-bis(4-aminophenyl)cyclohexane, which is then subjected to

two sequential coupling reactions. The first coupling is with 7-Hydroxynaphthalene-1,3-

disulfonic acid (G acid), and the second is with phenol.[1][4]

Logical Workflow for the Synthesis of C.I. Acid Orange
33

Starting Materials

Reaction Steps Final Product

1,1-Bis(4-aminophenyl)cyclohexane

Diazotization

Sodium Nitrite

Hydrochloric Acid

7-Hydroxynaphthalene-1,3-disulfonic Acid (G Acid)

First Coupling Reaction

Phenol

Second Coupling Reaction
Tetrazonium Salt Monoazo Intermediate

C.I. Acid Orange 33

Click to download full resolution via product page

Caption: A logical workflow diagram illustrating the key stages in the synthesis of C.I. Acid
Orange 33.

Experimental Protocols
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Adsorption of C.I. Acid Orange 33 on Bentonite
This protocol describes the batch adsorption of C.I. Acid Orange 33 from an aqueous solution

using bentonite as an adsorbent.

Materials and Reagents:

C.I. Acid Orange 33

Bentonite clay

Deionized water

Hydrochloric acid (for pH adjustment)

Sodium hydroxide (for pH adjustment)

Beakers

Shaker

Centrifuge

UV-Vis Spectrophotometer

Procedure:

Preparation of Adsorbent: Suspend a known quantity of bentonite in deionized water to

create a stock slurry.

Preparation of Dye Solution: Prepare a stock solution of C.I. Acid Orange 33 of a known

concentration in deionized water.

Batch Adsorption Experiments:

In a series of beakers, place a fixed volume of the dye solution.

Adjust the initial pH of the solutions to desired values using HCl or NaOH.
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Add a specific amount of the bentonite slurry to each beaker.

Place the beakers on a shaker and agitate at a constant speed for a predetermined

contact time to reach equilibrium.

After shaking, centrifuge the samples to separate the solid adsorbent from the

supernatant.

Analysis:

Measure the final concentration of C.I. Acid Orange 33 in the supernatant using a UV-Vis

spectrophotometer at its wavelength of maximum absorbance.

The amount of dye adsorbed per unit mass of bentonite can be calculated using the

following formula:

qₑ = (C₀ - Cₑ) * V / m

Where:

qₑ is the amount of dye adsorbed at equilibrium (mg/g)

C₀ is the initial dye concentration (mg/L)

Cₑ is the equilibrium dye concentration (mg/L)

V is the volume of the solution (L)

m is the mass of the adsorbent (g)

Experimental Workflow for Adsorption Studies
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Prepare Bentonite Slurry
and Dye Solution

Mix Dye Solution and
Bentonite in Beakers

Adjust pH

Agitate on Shaker
(for a set time)

Centrifuge to Separate
Solid and Liquid

Analyze Supernatant using
UV-Vis Spectrophotometry

Calculate Adsorption
Capacity (qe)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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